Cas no 1805024-23-0 (3-Bromo-2-difluoromethoxy-5-nitrotoluene)

3-Bromo-2-difluoromethoxy-5-nitrotoluene structure
1805024-23-0 structure
Product Name:3-Bromo-2-difluoromethoxy-5-nitrotoluene
CAS No:1805024-23-0
MF:C8H6BrF2NO3
MW:282.038948535919
CID:4706586
Update Time:2023-08-15

3-Bromo-2-difluoromethoxy-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-difluoromethoxy-5-nitrotoluene
    • Inchi: 1S/C8H6BrF2NO3/c1-4-2-5(12(13)14)3-6(9)7(4)15-8(10)11/h2-3,8H,1H3
    • InChI Key: KKCJOJBUEQTVKF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C)=C1OC(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Topological Polar Surface Area: 55

3-Bromo-2-difluoromethoxy-5-nitrotoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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